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Compound of Interest

Compound Name: 1-Methoxy-2-butanol

Cat. No.: B1294847

Solubility Characteristics of 1-Methoxy-2-
butanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-
Methoxy-2-butanol in water and various organic solvents. Due to its amphiphilic nature,
possessing both a hydrophilic hydroxyl group and a lipophilic ether and butyl backbone, 1-
Methoxy-2-butanol exhibits a versatile solvency profile, making it a valuable component in
numerous research and development applications.

Core Physical and Chemical Properties

1-Methoxy-2-butanol is a colorless, liquid organic compound classified as a glycol ether. Its
unique structure, featuring a methoxy group on the first carbon and a hydroxyl group on the
second carbon of a butane chain, dictates its solubility behavior.
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Property Value

Molecular Formula CsH1202

Molecular Weight 104.15 g/mol
Boiling Point 133-135 °C

Density 0.906 g/mL at 25 °C
Flash Point 39 °C (102.2 °F)
logP (Octanol-Water Partition Coefficient) 0.404

Quantitative Solubility Data

Quantitative experimental data on the solubility of 1-Methoxy-2-butanol in a wide range of
organic solvents is not extensively available in publicly accessible literature. However, its water
solubility has been estimated, and its miscibility with organic solvents can be inferred from its
structural similarity to other propylene glycol ethers.

Solubility in Water

The presence of a hydroxyl group allows 1-Methoxy-2-butanol to form hydrogen bonds with
water, contributing to its moderate water solubility.

Solvent Temperature (°C) Solubility Data Type

Water 25 3.662 x 10> mg/L Estimated[1]

This estimated value suggests a high degree of solubility in water. The logarithmic water
solubility parameter (log10WS) for 1-Methoxy-2-butanol is reported as -0.38, further indicating
moderate water solubility.

Solubility in Organic Solvents

Based on the general behavior of glycol ethers and the principle of "like dissolves like," 1-
Methoxy-2-butanol is expected to be miscible with a wide array of organic solvents. Propylene
glycol ethers, a closely related class of compounds, are known to be miscible with most
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common organic solvents. For instance, 1-methoxy-2-propanol is readily soluble in ethanol,
acetone, and chloroform. Similarly, 2-methoxyethanol dissolves readily in water and most
organic solvents.

The following table summarizes the expected miscibility of 1-Methoxy-2-butanol based on the
properties of analogous compounds. "Miscible" indicates that the two liquids can be mixed in all
proportions to form a homogeneous solution.

Solvent Class Representative Solvents Expected Miscibility

Methanol, Ethanol,

Alcohols Miscible
Isopropanol

Ketones Acetone, Methyl Ethyl Ketone Miscible

Ethers Diethyl Ether, Tetrahydrofuran Miscible

Aromatic Hydrocarbons Toluene, Benzene Likely Miscible/Soluble
Halogenated Hydrocarbons Dichloromethane, Chloroform Miscible

Esters Ethyl Acetate Likely Miscible/Soluble
Non-polar Hydrocarbons Hexane, Heptane Limited Miscibility/Partial

Solubility

Experimental Protocols for Solubility Determination

The "gold standard” for determining the equilibrium solubility of a compound is the shake-flask
method. This method involves saturating a solvent with a solute and then measuring the
concentration of the solute in the solution. The following is a detailed protocol for determining
the solubility of a liquid solute like 1-Methoxy-2-butanol in a given solvent.

Shake-Flask Method for Liquid Solute

Objective: To determine the equilibrium solubility of 1-Methoxy-2-butanol in a selected solvent
at a specific temperature.

Materials:
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e 1-Methoxy-2-butanol (high purity)

e Solvent of interest (e.g., water, ethanol, toluene)
e Glass vials with PTFE-lined screw caps

o Thermostatically controlled shaker or water bath
e Analytical balance

e Pipettes and syringes

o Centrifuge (optional)

» Analytical instrument for quantification (e.g., Gas Chromatography with Flame lonization
Detection - GC-FID)

Procedure:
e Preparation of Supersaturated Solution:
o Add a known volume of the solvent to a series of glass vials.

o Add an excess amount of 1-Methoxy-2-butanol to each vial. An excess is present if a
separate phase of 1-Methoxy-2-butanol is visible after initial mixing.

o Securely cap the vials to prevent evaporation.
o Equilibration:

o Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g.,
25 °C).

o Agitate the vials for a sufficient period to allow the system to reach equilibrium. A typical
duration is 24 to 72 hours. The agitation should be vigorous enough to ensure thorough
mixing of the two phases.

e Phase Separation:
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o After the equilibration period, cease agitation and allow the vials to stand undisturbed in
the temperature-controlled environment for at least 24 hours to allow for complete phase
separation.

o Alternatively, the vials can be centrifuged to accelerate phase separation.
e Sampling:

o Carefully extract an aliquot from the solvent phase (the saturated solution). It is crucial to
avoid disturbing the undissolved 1-Methoxy-2-butanol phase. A syringe with a needle is
often used for this purpose.

e Quantification:
o Prepare a series of calibration standards of 1-Methoxy-2-butanol in the pure solvent.

o Analyze the collected aliquot and the calibration standards using a suitable analytical
method, such as GC-FID.

o Determine the concentration of 1-Methoxy-2-butanol in the aliquot by comparing its
response to the calibration curve. This concentration represents the solubility of 1-
Methoxy-2-butanol in the solvent at the specified temperature.

o Data Reporting:

o Express the solubility in appropriate units, such as g/100 mL, mol/L, or as a weight
percentage.

Visualizing the Experimental Workflow

The following diagrams illustrate the key steps in the experimental determination of solubility
using the shake-flask method.
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Shake-Flask Solubility Determination Workflow
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Structure-Solubility Relationship

In conclusion, 1-Methoxy-2-butanol is a versatile solvent with moderate water solubility and
broad miscibility with a range of organic solvents. While extensive quantitative data is limited,
its solubility characteristics can be reliably predicted based on its chemical structure and
comparison with related glycol ethers. The experimental protocols outlined in this guide provide
a robust framework for researchers to determine precise solubility data for their specific

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butanol-in-water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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